Cas no 17752-85-1 (Reactive Red 1)

• Product Name: Reactive Red 1
• CAS No: 17752-85-1
• MF: C₁₉H₉Cl₂N₆Na₃O₁₀S₃
• MW: 717.37927031517
• CID: 87888
• PubChem ID: 87291
• Update Time: 2025-04-18

Reactive Red 1 Chemical and Physical Properties

Names and Identifiers

• Reactive Red 1
• 5-(4,6-dichloro-[1,3,5]triazin-2-ylamino)-4-hydroxy-3-(2-sulfo-phenylazo)-naphthalene-2,7-disulfonic acid
• active bright red 5SKh
• Brilliant Red X-B
• C.I. Reactive red 1
• Midacion Brilliant Red
• Mikacion brilliant red 2bs
• Procion brilliant red 2bs
• Procion red 2bs
• Reactive Red 2
• trisodium 5-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-4-hydroxy-3-[(2-sulfonatophenyl)azo]naphthalene-2,7-disulfonate
• 7-naphthalenedisulfonic acid,5-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-4-hydroxy-3-[(2-sulfophenyl)azo]- trisodium salt
• Nsc240567
• C.I.18158
• C.I.Reactive Red 1
• Brilliant Red X-B
• HELAKTYN RED F 2B
• DTXSID90889664
• 2,7-Naphthalenedisulfonic acid, 5-((4,6-dichloro-1,3,5-triazin-2-yl)amino)-4-hydroxy-3-((2-sulfophenyl)azo)-, trisodium salt
• NSC-240567
• UNII-U25W4C358T
• CI REACTIVE RED 1, TRISODIUM SALT
• 2,7-Naphthalenedisulfonic acid, 5-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-4-hydroxy-3-[2-(2-sulfophenyl)diazenyl]-, sodium salt (1:3)
• EINECS 241-743-2
• CI REACTIVE RED 1
• Procion Brilliant Red M-2BS
• Q27290579
• PROCION BRILLIANT RED MX 2B
• 2,7-Naphthalenedisulfonic acid, 5-((4,6-dichloro-1,3,5-triazin-2-yl)amino)-4-hydroxy-3-(2-(2-sulfophenyl)diazenyl)-, sodium salt (1:3)
• U25W4C358T
• 17752-85-1
• NS00052859
• REACTIVE BRILLIANT RED X-B
• 2,7-NAPHTHALENEDISULFONIC ACID, 5-((4,6-DICHLORO-S-TRIAZIN-2-YL)AMINO)-4-HYDROXY-3-((O-SULFOPHENYL)AZO)-, TRISODIUM SALT
• ((2-SULFOPHENYL)AZO)-8-((4,6-DICHLORO-S-TRIAZIN-2-YL)AMINO)-1-NAPHTHOL-3,6-DISULFONIC ACID TRISODIUM SALT
• C.I. Reactive Red 1, trisodium salt
• NSC 240567
• Procion Brilliant Red M 2B
• PROCION RED MX 2B
• Trisodium 5-((4,6-dichloro-1,3,5-triazin-2-yl)amino)-4-hydroxy-3-((2-sulphonatophenyl)azo)naphthalene-2,7-disulphonate
• trisodium;5-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-4-hydroxy-3-[(2-sulfonatophenyl)diazenyl]naphthalene-2,7-disulfonate

• Inchi： 1S/C19H12Cl2N6O10S3.3Na/c20-17-23-18(21)25-19(24-17)22-11-7-9(38(29,30)31)5-8-6-13(40(35,36)37)15(16(28)14(8)11)27-26-10-3-1-2-4-12(10)39(32,33)34;;;/h1-7,28H,(H,29,30,31)(H,32,33,34)(H,35,36,37)(H,22,23,24,25);;;/q;3*+1/p-3/b27-26+;;;
• InChI Key： YQEHHPFEQLDFCN-DTBIJOOYSA-K
• SMILES： ClC1N=C(N=C(N=1)NC1=CC(=CC2=CC(=C(C(=C21)O)/N=N/C1C=CC=CC=1S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-])Cl.[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 715.86100
• Monoisotopic Mass: 672.905
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 41
• Rotatable Bond Count: 7
• Complexity: 1370
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 280A^2

Experimental Properties

• PSA: 292.39000
• LogP: 6.22390